Cas no 2137620-61-0 (5-[(Thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-[(Thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2137620-61-0
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 6069289
• PubChem ID: 165745167
• Update Time: 2025-06-12

5-[(Thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-742951
• 2137620-61-0
• 5-[(thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• 5-[(Thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C10H14N2S/c11-9-4-8(6-12-7-9)5-10-2-1-3-13-10/h1-4,9,12H,5-7,11H2
• InChI Key： VGUDXGIGPVXEBL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1=CC(CNC1)N

Computed Properties

• Exact Mass: 194.08776963g/mol
• Monoisotopic Mass: 194.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-[(Thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

Comprehensive Overview of 5-[(Thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137620-61-0)

5-[(Thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137620-61-0) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a thiophene ring linked to a tetrahydropyridine scaffold, making it a promising candidate for drug discovery and development. Its amine functionality further enhances its potential as a building block for bioactive molecules, particularly in the design of central nervous system (CNS) therapeutics.

Recent studies highlight the growing interest in heterocyclic compounds like 5-[(Thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine due to their versatility in medicinal chemistry. Researchers are exploring its applications in targeting neurotransmitter receptors, which aligns with the rising demand for novel neurological disorder treatments. The compound's thiophene moiety is particularly noteworthy, as it is often associated with improved pharmacokinetic properties and binding affinity in drug design.

In the context of AI-driven drug discovery, 5-[(Thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine has been identified as a key intermediate in virtual screening campaigns. Its molecular weight and lipophilicity fall within the desirable range for blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted drugs. This aligns with the increasing use of computational chemistry tools to accelerate the identification of lead compounds.

The synthesis of 5-[(Thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine typically involves multistep organic reactions, including reductive amination and cyclization strategies. Its CAS No. 2137620-61-0 serves as a unique identifier in chemical databases, facilitating efficient retrieval for researchers. The compound's stability under physiological conditions makes it suitable for further in vitro and in vivo studies.

From a market perspective, the demand for specialty chemicals like 5-[(Thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine is driven by the expanding pharmaceutical outsourcing sector. Contract research organizations (CROs) and drug development companies are increasingly sourcing such compounds to support preclinical research. This trend is further amplified by the growing focus on rare diseases and personalized medicine.

Environmental and sustainability considerations are also shaping the synthesis and application of 5-[(Thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine. Researchers are exploring green chemistry approaches to minimize waste and improve the atom economy of its production. This aligns with the broader industry shift toward eco-friendly synthesis methods, a topic frequently searched by professionals in the field.

In summary, 5-[(Thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137620-61-0) represents a compelling case study in modern medicinal chemistry. Its structural features, combined with its potential applications in neuropharmacology and drug discovery, make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in addressing unmet medical needs, particularly in the realm of CNS therapeutics.